[(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] 4-methoxybenzoate

• IUPAC Name: [(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] 4-methoxybenzoate
• InChI: InChI=1S/C15H13NO5S2/c1-20-11-4-2-10(3-5-11)14(17)21-16-13-7-9-23(18,19)15-12(13)6-8-22-15/h2-6,8H,7,9H2,1H3/b16-13+
• InChI Key: YGEOTMZIYIVDOT-DTQAZKPQSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)ON=C2CCS(=O)(=O)C3=C2C=CS3
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)O/N=C/2\CCS(=O)(=O)C3=C2C=CS3
• Molecular Formula: C15H13NO5S2
• Molecular Weight: 351.4 g/mol
• Solubility: <0.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 478049-56-8

Description

Synthesis Analysis

This would involve a detailed examination of the methods used to synthesize the compound. It would include the starting materials, the reactions used, the conditions under which the reactions were carried out, and the yields of the product.

Molecular Structure Analysis

This would involve the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the precise arrangement of atoms in the molecule.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes, including its reactivity with other substances, the conditions under which it reacts, and the products of its reactions.

Physical And Chemical Properties Analysis

This would involve measuring properties such as melting point, boiling point, solubility, density, and refractive index. It would also involve studying the compound’s stability under various conditions and its reactivity with common reagents.

Mechanism of Action

If the compound has a biological effect, the mechanism of action would involve studying how it interacts with biological systems.

Safety and Hazards

This would involve studying the compound’s toxicity, its potential for causing irritation or allergic reactions, its flammability, and any other hazards associated with its use.

Future Directions

This would involve a discussion of potential future research directions, such as new reactions that could be explored, potential applications for the compound, and any modifications that could be made to its structure to enhance its properties.